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Compound of Interest

Compound Name: BMS-707035

Cat. No.: B606244

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the preparation of a stock solution of BMS-
707035, a potent HIV-1 integrase inhibitor, using dimethyl sulfoxide (DMSO) as the solvent.
Adherence to this protocol is crucial for ensuring the accuracy and reproducibility of
experimental results. The following sections cover the necessary materials, a step-by-step
procedure for preparation and storage, and important safety considerations.

Compound Information

BMS-707035 is an investigational, orally active HIV-1 integrase strand transfer inhibitor (INSTI)
with an IC50 value of 3 nM.[1] It is a pyrimidine carboxamide that is structurally similar to
Raltegravir.[2] Due to its hydrophobic nature, BMS-707035 is insoluble in water and ethanol but
is soluble in DMSO.[2][3]

Quantitative Data Summary

The following table summarizes the key quantitative data for BMS-707035 and its solubility in
DMSO.
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Parameter Value Source(s)
Molecular Weight 410.4 g/mol [415]
Molecular Formula C17H19FN4OsS [2][4][5]
Solubility in DMSO 241 mg/mL [6]

38 mg/mL (92.58 mM) [2]

32 mg/mL (77.96 mM) [3]

Recommended Storage (Solid)  -20°C for up to 3 years [2][3]

Recommended Storage (Stock  -20°C for up to 1 year or -80°C (7]
Solution in DMSO) for up to 2 years

Experimental Protocol: Preparation of a 10 mM
BMS-707035 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of BMS-707035 in DMSO.
This concentration is a commonly used starting point for subsequent dilutions for in vitro and in
vivo studies.

Materials and Equipment

o BMS-707035 powder (=98% purity)[4]

e Anhydrous or high-purity Dimethyl sulfoxide (DMSO)
e Analytical balance

e Microcentrifuge tubes or amber glass vials

» \Vortex mixer

e Pipettes and sterile pipette tips

o Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant
gloves
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Step-by-Step Procedure

o Determine the required mass of BMS-707035:

o To prepare 1 mL of a 10 mM stock solution, the required mass can be calculated using the
following formula:

» Mass (g) = Concentration (M) x Volume (L) x Molecular Weight ( g/mol )

» Mass (mg) =10 mM x 0.001 L x 410.4 g/mol = 4.104 mg

Weigh the BMS-707035 powder:

o Carefully weigh out 4.104 mg of BMS-707035 powder using an analytical balance and
transfer it to a sterile microcentrifuge tube or amber glass vial.

Add DMSO to the powder:

o Add 1 mL of anhydrous DMSO to the tube containing the BMS-707035 powder.

Dissolve the compound:

o Vortex the solution until the BMS-707035 is completely dissolved. Gentle warming of the
tube to 37°C for 10 minutes or sonication in an ultrasonic bath can aid in dissolution if
necessary.[6]

Storage of the stock solution:

o For long-term storage, it is recommended to aliquot the stock solution into smaller, single-
use volumes to avoid repeated freeze-thaw cycles.[3][8]

o Store the aliquots at -20°C for up to one year or at -80°C for up to two years.[1][7]

Workflow Diagram
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Workflow for Preparing BMS-707035 Stock Solution
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Caption: Workflow for BMS-707035 Stock Solution Preparation.
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Safety and Handling Precautions

« BMS-707035: The toxicological properties of BMS-707035 have not been fully investigated.
Handle with care and avoid contact with skin and eyes.

e DMSO: DMSO is a powerful solvent that can readily penetrate the skin, carrying dissolved
substances with it.[9] Always wear appropriate PPE, including gloves and safety glasses,
when handling DMSO and its solutions. It is also important to use fresh, high-purity DMSO
as it is hygroscopic and absorbed water can reduce the solubility of compounds.[2]

Dilution for Experimental Use

For cell-based assays, the DMSO stock solution should be serially diluted in culture medium to
the final working concentration. To avoid cytotoxicity, the final concentration of DMSO in the cell
culture medium should typically be less than 0.5%.[8] For animal experiments, further dilution
with appropriate vehicles may be necessary, and the final DMSO concentration should be kept
as low as possible, preferably below 5%, to minimize toxicity.[10] Always include a vehicle
control (medium or buffer with the same final concentration of DMSO) in your experiments. To
prevent precipitation of the compound when diluting into an aqueous buffer, it is recommended
to perform initial serial dilutions in DMSO before the final dilution into the aqueous medium.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of BMS-
707035 Stock Solution in DMSQO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606244#how-to-prepare-bms-707035-stock-solution-
in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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